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Compound of Interest

Compound Name: WYE-687 dihydrochloride

Cat. No.: B15621921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of WYE-687
dihydrochloride in DMSO and water, along with comprehensive protocols for its use in

experimental settings.

Introduction
WYE-687 dihydrochloride is a potent, ATP-competitive inhibitor of the mammalian target of

rapamycin (mTOR) with an IC50 of 7 nM.[1] It effectively inhibits both mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2).[1] This dual inhibitory action makes it a valuable

tool for studying the mTOR signaling pathway, which is a central regulator of cell growth,

proliferation, and survival. Dysregulation of the mTOR pathway is implicated in various

diseases, including cancer, making inhibitors like WYE-687 dihydrochloride significant for

therapeutic research.

Solubility Data
The solubility of WYE-687 dihydrochloride can vary depending on the supplier and the

specific batch of the compound. It is crucial for researchers to verify the solubility of the

compound they are using. Below is a summary of available solubility data.
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Source(s)

DMSO ~100 mM ~60.15 mg/mL [2]

~0.94 mM ~0.5 mg/mL [3]

Water ~100 mM ~60.15 mg/mL [2]

Insoluble Insoluble [3]

Note: The significant discrepancy in reported solubilities, particularly in water, may be due to

differences in the salt form versus the free base, or variations in experimental conditions.

Researchers should perform their own solubility tests.

mTOR Signaling Pathway
WYE-687 dihydrochloride inhibits both mTORC1 and mTORC2, key complexes in the mTOR

signaling cascade. The diagram below illustrates the central role of these complexes in

regulating cellular processes.
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Start: Weigh WYE-687
dihydrochloride

Add appropriate volume
of DMSO or Water

Vortex/sonicate until
fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C

End: Ready for use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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